Cas no 335242-55-2 (3-Bromo-1H-cinnolin-4-one)

• Product Name: 3-Bromo-1H-cinnolin-4-one
• CAS No: 335242-55-2
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD20921557
• CID: 1028448
• PubChem ID: 12647466
• Update Time: 2025-10-12

3-Bromo-1H-cinnolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromocinnolin-4(1H)-one
• 3-bromo-4-Cinnolinol
• 3-bromo-1H-cinnolin-4-one
• SCHEMBL928001
• 3-bromo-cinnolin-4-ol
• AT18183
• 3-bromo-1,4-dihydrocinnolin-4-one
• 3-Bromocinnolin-4-ol
• Z1695922867
• AKOS022172485
• MFCD20921550
• AKOS022172534
• CS-0356250
• TZRVSTXNTMEAGB-UHFFFAOYSA-N
• AMY16166
• 19419-09-1
• 335242-55-2
• A923904
• DS-5874
• EN300-108397
• 3-Bromo-4-hydroxycinnoline
• CS-0041953
• 3-Bromo-1H-cinnolin-4-one

• MDL： MFCD20921557
• Inchi： 1S/C8H5BrN2O/c9-8-7(12)5-3-1-2-4-6(5)10-11-8/h1-4H,(H,10,12)
• InChI Key： TZRVSTXNTMEAGB-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CC=CC=2NN=1)=O

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

3-Bromo-1H-cinnolin-4-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Bromo-1H-cinnolin-4-one

3-Bromo-1H-Cinnolin-4-one: A Comprehensive Overview

3-Bromo-1H-cinnolin-4-one, also known by its CAS number 335242-55-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the family of cinnolinones, which are aromatic heterocycles with a wide range of applications in drug discovery and material science. The structure of 3-bromo-1H-cinnolin-4-one consists of a cinnoline ring system with a bromine substituent at the 3-position and a ketone group at the 4-position, making it a unique derivative with distinct chemical and biological properties.

The synthesis of 3-bromo-1H-cinnolin-4-one has been extensively studied, with researchers exploring various methodologies to optimize its production. One of the most efficient approaches involves the condensation of o-aminoaryl aldehydes or ketones with appropriate electrophiles, followed by cyclization under specific conditions. Recent advancements in catalytic systems have enabled the synthesis of this compound in higher yields and with improved purity, which is crucial for its application in downstream processes such as drug screening and material synthesis.

The physical properties of 3-bromo-1H-cinnolin-4-one are well-documented, including its melting point, solubility, and spectroscopic characteristics. The compound exhibits strong UV absorption due to its conjugated aromatic system, making it a potential candidate for applications in optoelectronic materials. Additionally, the presence of the bromine substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, further enhancing its versatility in various chemical reactions.

In terms of biological activity, 3-bromo-1H-cinnolin-4-one has shown promising results in preliminary studies as a potential lead compound for drug development. Researchers have investigated its anti-inflammatory, antioxidant, and anticancer properties, with encouraging outcomes reported in preclinical models. For instance, studies have demonstrated that this compound can inhibit key enzymes involved in inflammation pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to scavenge free radicals highlights its antioxidant capabilities, which could be beneficial in combating oxidative stress-related diseases.

The latest research on 3-bromo-1H-cinnolin-4-one has also explored its role as a building block for more complex molecular architectures. By leveraging its reactive sites—such as the bromine atom and the ketone group—chemists have successfully incorporated this compound into larger frameworks with enhanced functionality. For example, recent studies have reported the use of this compound as a precursor for constructing heterocyclic compounds with improved pharmacokinetic profiles.

In conclusion, 3-bromo-1H-cinnolin-4-one (CAS No: 335242-55-2) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its favorable chemical and biological properties, makes it an attractive target for further exploration. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a pivotal role in advancing various fields within chemistry and beyond.